Cas no 2382380-50-7 (tert-butyl N-{(1R,5R)-3-azabicyclo3.1.0hexan-1-ylmethyl}carbamate)

• Product Name: tert-butyl N-{(1R,5R)-3-azabicyclo3.1.0hexan-1-ylmethyl}carbamate
• CAS No: 2382380-50-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD32878792
• CID: 5656477
• PubChem ID: 26370369
• Update Time: 2025-06-22

tert-butyl N-{(1R,5R)-3-azabicyclo3.1.0hexan-1-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27698862
• tert-butyl N-{[(1R,5R)-3-azabicyclo[3.1.0]hexan-1-yl]methyl}carbamate
• 2382380-50-7
• tert-butyl N-{(1R,5R)-3-azabicyclo3.1.0hexan-1-ylmethyl}carbamate

• MDL： MFCD32878792
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-7-11-4-8(11)5-12-6-11/h8,12H,4-7H2,1-3H3,(H,13,14)/t8-,11+/m0/s1
• InChI Key： UIYMGRQQGQOESZ-GZMMTYOYSA-N
• SMILES： O(C(C)(C)C)C(NC[C@@]12CNC[C@@H]1C2)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{(1R,5R)-3-azabicyclo3.1.0hexan-1-ylmethyl}carbamate

Introduction to Tert-butyl N-{(1R,5R)-3-azabicyclo[3.1.0]hexan-1-ylmethyl}carbamate (CAS No. 2382380-50-7)

Tert-butyl N-{(1R,5R)-3-azabicyclo[3.1.0]hexan-1-ylmethyl}carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2382380-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The unique structural features of this molecule, particularly its bicyclic azide moiety and the presence of a tert-butyl group, contribute to its distinctive chemical properties and potential biological activities.

The bicyclo[3.1.0]hexan-1-ylmethyl portion of the molecule is a key structural determinant, imparting rigidity and specific spatial orientation to the compound. This structural motif is often exploited in medicinal chemistry to modulate binding interactions with biological targets, such as enzymes and receptors. The stereochemistry at the (1R,5R) positions further refines the compound's specificity, influencing its pharmacokinetic and pharmacodynamic profiles. Such stereochemical precision is critical in drug design, as it can significantly impact the efficacy and selectivity of a therapeutic agent.

Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules or as bioactive entities themselves. The tert-butyl carbamate group in this compound not only enhances its solubility in organic solvents but also provides a site for further functionalization. This dual functionality makes it a valuable building block in synthetic chemistry, particularly in the development of novel pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological targets with greater accuracy. Studies have suggested that the structural framework of Tert-butyl N-{(1R,5R)-3-azabicyclo[3.1.0]hexan-1-ylmethyl}carbamate may facilitate binding to proteins involved in metabolic pathways or signal transduction cascades. For instance, preliminary computational studies indicate potential interactions with enzymes such as cyclooxygenases (COX) or proteases, which are implicated in inflammation and pain management.

The pharmaceutical industry has been increasingly interested in developing small-molecule modulators that can selectively target specific enzymatic or receptor pathways without eliciting off-target effects. The unique structural features of this compound make it a promising candidate for such applications. By leveraging its rigid bicyclic core and stereochemically defined substituents, researchers aim to design derivatives with enhanced binding affinity and selectivity.

In vitro studies have begun to explore the biological activity of Tert-butyl N-{(1R,5R)-3-azabicyclo[3.1.0]hexan-1-ylmethyl}carbamate. Initial experiments have shown modest inhibitory effects on certain enzymatic targets, suggesting potential therapeutic utility in areas such as anti-inflammatory or analgesic treatments. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic azide ring requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex cyclic motifs efficiently. These techniques may be instrumental in scaling up the synthesis of Tert-butyl N-{(1R,5R)-3-azabicyclo[3.1.0]hexan-1-ylmethyl}carbamate for larger-scale applications.

The role of stereochemistry in determining biological activity cannot be overstated. The (1R,5R) configuration imparted by the bicyclic scaffold is likely critical for achieving optimal interactions with biological targets. Therefore, any synthetic strategy must rigorously maintain this stereochemical integrity throughout the synthetic sequence.

Future research directions may include exploring derivative structures derived from Tert-butyl N-{(1R,5R)-3-azabicyclo[3.1.0]hexan-1-ylmethyl}carbamate by modifying substituents or introducing additional functional groups. Such modifications could lead to compounds with improved pharmacological profiles or novel mechanisms of action.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify structural features associated with biological activity, guiding synthetic efforts toward more effective molecules.

In conclusion,Tert-butyl N-{(1R,5R)-3-azabicyclo[3.1.0]hexan-1-ylmethyl}carbamate (CAS No. 2382380-50-7) represents an intriguing compound with potential applications in pharmaceutical research and development。 Its unique structural features， including its bicyclic azide core， stereochemically defined substituents， and carbamate functionality， make it a valuable scaffold for further exploration。 Ongoing studies aim to elucidate its biological activity， optimize its pharmacological properties， and develop synthetic strategies for efficient production。 As our understanding of molecular interactions continues to evolve， compounds like this one are poised to play a significant role in advancing therapeutic interventions across various disease areas。